Cas no 1171940-09-2 (2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole)
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
- BB 0238057
- 2-(5-Pyridin-3-yl-1H-[1,2,4]triazol-3-ylmethyls ulfanyl)-1H-benzoimidazole
- 2-(5-Pyridin-3-yl-1H-[1,2,4]triazol-3-ylmethylsulfanyl)-1H-benzoimidazole
-
- Inchi: 1S/C15H12N6S/c1-2-6-12-11(5-1)17-15(18-12)22-9-13-19-14(21-20-13)10-4-3-7-16-8-10/h1-8H,9H2,(H,17,18)(H,19,20,21)
- InChI Key: LGJOUTZBNOCMCE-UHFFFAOYSA-N
- SMILES: S(CC1=NC(C2C=NC=CC=2)=NN1)C1=NC2C=CC=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 370
- XLogP3: 2.5
- Topological Polar Surface Area: 108
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487261-1g |
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole |
1171940-09-2 | 97% | 1g |
$366 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD606943-1g |
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole |
1171940-09-2 | 97% | 1g |
¥2541.0 | 2023-04-05 |
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole
Introduction to 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole (CAS No. 1171940-09-2)
2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole, also known by its CAS number 1171940-09-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the benzimidazole family, which is known for its diverse biological activities, including antifungal, antibacterial, and anticancer properties.
The structure of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole is characterized by a benzimidazole core linked to a triazolylmethylthio moiety. The presence of the pyridine ring further enhances its pharmacological profile by introducing additional functionalities that can interact with biological targets. This unique structural arrangement has been the subject of extensive research to understand its mechanisms of action and potential therapeutic benefits.
Recent studies have highlighted the potential of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole in various disease models. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall synthesis and membrane integrity, making it a promising candidate for the development of new antifungal agents.
In addition to its antifungal properties, 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole has shown significant anticancer activity. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer effects are attributed to its ability to induce apoptosis and inhibit angiogenesis, key processes in cancer progression. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapeutics.
The pharmacokinetic properties of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. Furthermore, the compound has demonstrated low toxicity in preclinical studies, indicating a favorable safety profile.
To further explore the therapeutic potential of 2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating specific fungal infections and cancers. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.
In conclusion, 2-(((5-(Pyridin-3-y l)-1H - 1 , 2 , 4 -tr iaz ol - 3 - yl )m eth yl )t hi o ) - 1 H -b en z o [ d ]i mi d az ol e (CAS No. 1 17 1940 -09 -2) is a promising compound with a diverse range of biological activities. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.
1171940-09-2 (2-(((5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl)methyl)thio)-1H-benzo[d]imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)